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Compound of Interest

Compound Name: AF-353

Cat. No.: B1665037 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, a comprehensive understanding of safety and logistical procedures for handling

chemical compounds is paramount. This document provides essential, immediate safety

information, operational guidelines, and disposal plans for AF-353, a noncompetitive dual

antagonist of the purinoreceptors P2X3 and P2X2/3.[1] Adherence to these protocols is critical

for ensuring a safe laboratory environment and the integrity of research outcomes.

Personal Protective Equipment (PPE) and Safety
Measures
The following table summarizes the required personal protective equipment and safety

measures to be employed when handling AF-353. This information is compiled from safety

data sheets and should be strictly followed.
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Protective
Equipment/Measure

Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Protects against eye irritation

or serious eye damage.[3]

Hand Protection

Chemical impermeable gloves.

Gloves must be inspected prior

to use. Wash and dry hands

after handling.[2]

Prevents skin contact and

subsequent irritation.[2][3]

Body Protection
Wear fire/flame resistant and

impervious clothing.[2]

Provides a barrier against skin

exposure and contamination of

personal clothing.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

Ensure adequate ventilation.[2]

[3]

Prevents respiratory irritation.

[3]

Hygiene Measures

Handle in accordance with

good industrial hygiene and

safety practice.[2] Wash

thoroughly after handling.[1]

Do not ingest, inhale, get in

eyes, on skin, or on clothing.[1]

Minimizes the risk of accidental

exposure and contamination.

Hazard Identification and Classification
AF-353 is classified with the following hazards according to the Globally Harmonized System

(GHS).[3]
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Hazard Statement Classification GHS Code

Harmful if swallowed.[3] Acute toxicity - oral 4 H302

Causes skin irritation.[3] Skin irritation 2 H315

Causes serious eye irritation.

[3]
Eye irritation 2A H319

May cause respiratory

irritation.[3]

Specific target organ toxicity

(single exposure) 3
H335

Signal Word: Warning[3]

Hazard Pictogram:

alt text

Handling and Storage Protocol
Proper handling and storage are crucial for maintaining the stability of AF-353 and ensuring the

safety of laboratory personnel. AF-353 is supplied as a crystalline solid.[1]

Handling:

Work in a well-ventilated area.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Take precautionary measures against static discharge.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Avoid prolonged or repeated exposure.[3]

Storage:

Store at -20°C for long-term stability (≥4 years).[1]
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Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Store apart from foodstuff containers or incompatible materials such as strong oxidizing

agents and strong reducing agents.[2][3]

Experimental Workflow: Preparation of a Stock
Solution
A common laboratory procedure involving AF-353 is the preparation of a stock solution. The

following workflow outlines the necessary steps, incorporating safety precautions.
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Experimental Workflow: AF-353 Stock Solution Preparation

Preparation

Dissolution

Storage & Labeling

Don appropriate PPE:
- Safety goggles

- Impermeable gloves
- Lab coat

Weigh the required amount
of AF-353 (crystalline solid)
in a chemical fume hood.

Select an appropriate solvent
(e.g., DMSO, soluble up to ~20 mg/ml).

Add the solvent to the solid AF-353.

Purge the solution with an inert gas.

Vortex or sonicate until fully dissolved.

Transfer the stock solution to a
properly labeled, sealed vial.

Store the stock solution at -20°C.

Click to download full resolution via product page

Caption: Workflow for the safe preparation and storage of an AF-353 stock solution.
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Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary to

mitigate risks.

Emergency Situation Procedure

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a doctor.

Spill

Evacuate personnel to safe areas.[2] Wear

personal protective equipment.[2] Avoid dust

formation.[2] Do not let the chemical enter

drains.[2] Sweep up and shovel. Store in a

suitable, closed container for disposal.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste AF-353 and Contaminated Materials:

Collect waste material in a designated, labeled, and sealed container.

Dispose of as hazardous waste. Do not allow it to enter sewers or surface/ground water.[3]

Contact a licensed professional waste disposal service to dispose of this material.
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The following logical diagram illustrates the decision-making process for the disposal of AF-353
and related materials.

AF-353 Disposal Logic

Material for Disposal
(Unused AF-353, contaminated labware, etc.)

Is the material contaminated
with AF-353?

Dispose of as
Hazardous Chemical Waste

Yes

Dispose of according to
standard lab procedures
for non-hazardous waste

No

Disposal Complete

Click to download full resolution via product page

Caption: Decision diagram for the proper disposal of AF-353 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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